Cas no 1361783-37-0 (5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl)

• Product Name: 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl
• CAS No: 1361783-37-0
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4790141
• Update Time: 2025-08-05

5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-8-4-5-12(17)9(6-8)13-10(15)2-1-3-11(13)16/h1-6H,7H2
• InChI Key： XPKVHGIEEFYVQZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=C1)C1C(=CC=CC=1Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl

5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl: A Comprehensive Overview

The compound with CAS No. 1361783-37-0, commonly referred to as 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings include a bromomethyl group at the 5' position, chlorine atoms at the 2 and 6 positions on the first ring, and a fluorine atom at the 2' position on the second ring. These substituents contribute to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl in various applications, particularly in the development of advanced materials. For instance, researchers have explored its use as a precursor in the synthesis of high-performance polymers and liquid crystals. The presence of halogen atoms (bromine and fluorine) in its structure makes it an ideal candidate for such applications due to their ability to impart desirable electronic and structural properties to the resulting materials.

One of the most intriguing aspects of this compound is its role in organocatalytic reactions. Recent breakthroughs in asymmetric catalysis have demonstrated that 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl can serve as an effective ligand in enantioselective reactions. This finding has opened new avenues for its application in drug discovery and fine chemical synthesis. The ability of this compound to facilitate highly selective reactions under mild conditions has made it a valuable tool for chemists working in these areas.

In addition to its catalytic applications, 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl has also been investigated for its potential in electronic materials. Its biphenyl structure and halogen substituents contribute to its high thermal stability and excellent electrical properties. These characteristics make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have shown that incorporating this compound into OLED architectures can significantly enhance device efficiency and longevity.

The synthesis of 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl involves a series of carefully controlled reactions that require expertise in multi-step organic synthesis. The process typically begins with the preparation of intermediates that are subsequently subjected to coupling reactions to form the biphenyl core. The introduction of halogen substituents is achieved through electrophilic aromatic substitution or other specialized techniques, depending on the desired regiochemistry.

Despite its complex structure, 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl exhibits remarkable stability under standard conditions. This makes it suitable for long-term storage and use in various industrial applications. However, care must be taken during handling to ensure compliance with safety protocols and environmental regulations.

Looking ahead, ongoing research into 5'-Bromomethyl-2,6-dichloro-2'-fluoro-biphenyl is expected to uncover even more innovative applications across diverse fields. Its unique combination of structural features and functional groups positions it as a key molecule in the development of next-generation materials and technologies.